Cas no 1261877-84-2 (3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine)

3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a trifluoromethoxy-substituted phenyl group at the 2-position and a trifluoromethyl group at the 5-position. This compound is of interest in medicinal and agrochemical research due to its unique structural features, including the presence of electron-withdrawing trifluoromethyl and trifluoromethoxy groups, which enhance metabolic stability and lipophilicity. The amino group at the 3-position provides a reactive handle for further functionalization, making it a versatile intermediate in the synthesis of biologically active molecules. Its well-defined heterocyclic core and fluorine-rich substituents contribute to its potential utility in drug discovery and material science applications.
3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine structure
1261877-84-2 structure
Product Name:3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
CAS No:1261877-84-2
MF:C13H8F6N2O
MW:322.205843925476
CID:4798797
Update Time:2025-05-20

3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
    • Inchi: 1S/C13H8F6N2O/c14-12(15,16)8-5-10(20)11(21-6-8)7-2-1-3-9(4-7)22-13(17,18)19/h1-6H,20H2
    • InChI Key: WWYUFNOXHGZQAE-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C(=C1)N)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 373
  • XLogP3: 3.9
  • Topological Polar Surface Area: 48.1

3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022005052-250mg
3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
1261877-84-2 97%
250mg
$686.80 2022-04-03
Alichem
A022005052-500mg
3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
1261877-84-2 97%
500mg
$1,058.40 2022-04-03
Alichem
A022005052-1g
3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
1261877-84-2 97%
1g
$1,797.60 2022-04-03

Additional information on 3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine: A Comprehensive Overview

3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261877-84-2) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine is composed of a pyridine ring substituted with an amino group, a trifluoromethoxy group, and a trifluoromethyl group. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for drug design and optimization. The trifluoromethyl and trifluoromethoxy groups, in particular, are known for their ability to enhance the lipophilicity and metabolic stability of the compound, which are crucial factors in drug development.

Recent studies have highlighted the potential of 3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival. This finding opens up new avenues for the development of targeted therapies for breast cancer.

In addition to its anti-cancer properties, 3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine has also shown promise in the treatment of neurological disorders. A study published in the European Journal of Medicinal Chemistry reported that this compound can modulate specific neurotransmitter receptors, potentially making it useful in the management of conditions such as Alzheimer's disease and Parkinson's disease. The ability to influence neurotransmitter systems is a critical aspect of drug development for neurological disorders, where traditional treatments often fall short.

The pharmacokinetic properties of 3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine have been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that 3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine could be effectively administered as an oral medication, simplifying its use in clinical settings.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine. Early-phase trials have demonstrated that the compound is well-tolerated by patients, with minimal adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies to explore its full therapeutic potential.

In conclusion, 3-Amino-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261877-84-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for the development of novel drugs targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to advancements in healthcare and patient outcomes.

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